1-Bromo-2,5-dichloro-3-nitrobenzene

• IUPAC Name: 1-bromo-2,5-dichloro-3-nitrobenzene
• InChI: InChI=1S/C6H2BrCl2NO2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H
• InChI Key: XTTZFLRDPMATAY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Cl)Br)Cl
• Molecular Formula: C6H2BrCl2NO2
• DSSTOX Substance ID: DTXSID60593044
• Molecular Weight: 270.89 g/mol
• CAS No.: 219963-62-9

Description

1-Bromo-2,5-dichloro-3-nitrobenzene is a useful research compound. Its molecular formula is C6H2BrCl2NO2 and its molecular weight is 270.89 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anisotropic Displacement Parameters

In the study by Mroz et al. (2020), the anisotropic displacement parameters for compounds similar to 1-Bromo-2,5-dichloro-3-nitrobenzene, specifically 1-(halomethyl)-3-nitrobenzene (halo = chloro and bromo), were investigated. This research, involving both theoretical calculations and X-ray diffraction experiments, contributes to understanding the molecular behavior of such compounds (Mroz, Wang, Englert, & Dronskowski, 2020).

Vibrational Spectroscopy

The work of Reddy and Rao (1994) involved a zero-order normal coordinate analysis for vibrations in molecules closely related to this compound. This research aids in the vibrational analysis and characterization of such molecules, providing insights into their structural dynamics (Reddy & Rao, 1994).

Ring Halogenations in Synthesis

Bovonsombat and Mcnelis (1993) explored the ring halogenations of polyalkylbenzenes, employing compounds like this compound. This study is significant in the context of organic synthesis, offering a method for preparing mixed halogenated compounds (Bovonsombat & Mcnelis, 1993).

Photoelectrochemical Reduction

Research by Compton and Dryfe (1994) on the photoelectrochemical reduction of p-bromo-nitrobenzene, a compound related to this compound, contributes to understanding the electrochemical behavior of such molecules. This study is particularly relevant for applications in photoelectrochemistry and materials science (Compton & Dryfe, 1994).

Nucleophilic Aromatic Substitution

The study by Gold, Miri, and Robinson (1980) examined the reaction of compounds like o-bromo- and p-chloro-nitrobenzenes with sodium borohydride, leading to insights into nucleophilic aromatic substitution mechanisms. This research is pivotal for understanding the reactivity and interaction of halogenated nitrobenzenes in chemical synthesis (Gold, Miri, & Robinson, 1980).

Mechanism of Action

Target of Action

Similar compounds often interact with proteins or enzymes in the body, altering their function .

Mode of Action

It’s known that nitroaromatic compounds can undergo reduction . This process could potentially lead to the formation of reactive intermediates, which may interact with cellular targets.

Biochemical Pathways

It’s known that nitroaromatic compounds can be reduced by direct reaction with sorbed sulfides . This reaction could potentially affect various biochemical pathways, leading to downstream effects.

Pharmacokinetics

The lipophilicity and water solubility of a compound can significantly impact its bioavailability .

Result of Action

It’s known that nitroaromatic compounds can undergo reduction , potentially leading to the formation of reactive intermediates. These intermediates may interact with cellular targets, leading to various effects.

Action Environment

The action, efficacy, and stability of 1-Bromo-2,5-dichloro-3-nitrobenzene can be influenced by various environmental factors. For instance, the presence of black carbons (graphite, activated carbon, and biochar) can mediate the degradation of nitrated compounds by sulfides .

Safety and Hazards

“1-Bromo-2,5-dichloro-3-nitrobenzene” may pose certain hazards. It can decompose violently at elevated temperatures and may be harmful if swallowed, inhaled, or absorbed through the skin. It can cause eye, skin, and respiratory tract irritation. Prolonged exposure may cause anemia and methemoglobinemia, characterized by dizziness, drowsiness, headache, breath shortness, cyanosis, rapid heart rate, and chocolate-brown colored blood.

Synthesis routes and methods

Procedure details

Concentrated sulphuric acid (2.2 ml) was slowly added to a suspension of 2-bromo-3,5-dichloro-4-nitroaniline (D8) (0.9 g, 3.1 mmol) in ethanol (20 ml). The resulting solution was heated to reflux and crushed sodium nitrite (478 mg, 6.9 mmol) was added in two portions. After 0.5 h at reflux, the mixture was cooled, diluted with dichloromethane (50 ml) and saturated sodium hydrogen carbonate solution (50 ml) was added. The layers were separated and the organic phase dried (Na2SO4) and concentrated to an oil which was purified by column chromatography over silica gel eluting with a gradient of ethyl acetate/hexane to give the title compound (D9) as an orange solid (0.67 g, 80%), MH+ 269/271.